N-(2-methoxyphenyl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
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Description
N-(2-methoxyphenyl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide, also known as MMS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMS is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study focuses on the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. It investigates the complex metabolic pathways that lead to the formation of DNA-reactive dialkylbenzoquinone imine, which is involved in the carcinogenicity of these compounds. The research highlights the differences in metabolism between species and identifies specific cytochrome P450 isoforms responsible for the human metabolism of these herbicides (Coleman et al., 2000).
Breakdown Product Formation Patterns in Aquatic Systems
The transformation of metolachlor and alachlor in aquatic systems was studied using outdoor tank mesocosms. This research provides insights into the half-lives and formation patterns of ethane sulfonic acid (ESA) and oxanillic acid breakdown products, offering valuable information on the environmental fate of these herbicides (Graham et al., 1999).
Mobility and Persistence in Soil
This study examines the mobility and persistence of metolachlor in field lysimeters, providing data on the environmental behavior of this herbicide in soil. It offers a detailed analysis of how metolachlor and its breakdown products move through soil layers under different watering treatments, contributing to our understanding of its environmental impact (Bowman, 1988).
Antinociceptive Pharmacology
A study on LF22-0542, a nonpeptidic B1 antagonist, showcases the potential therapeutic applications of compounds targeting pain pathways. This research explores the antinociceptive actions of the compound in various animal models, suggesting its utility in treating inflammatory and neuropathic pain states (Porreca et al., 2006).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-13-8-10-14(11-9-13)24(21,22)19(2)12-17(20)18-15-6-4-5-7-16(15)23-3/h4-11H,12H2,1-3H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHZGMFKPQHQRBO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NC2=CC=CC=C2OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.